N-(1-(furan-2-carbonyl)indolin-6-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C20H18N2O4S/c23-20(19-7-4-12-26-19)22-11-10-16-8-9-17(13-18(16)22)21-27(24,25)14-15-5-2-1-3-6-15/h1-9,12-13,21H,10-11,14H2
• InChI Key: OFUFASZVXRLNKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3)C(=O)C4=CC=CO4
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

“N-(1-(furan-2-carbonyl)indolin-6-yl)-1-phenylmethanesulfonamide” is a chemical compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, an indole ring, and a sulfonamide group attached to a phenyl ring. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan, indole, and sulfonamide groups. The furan ring is aromatic and relatively stable, but can be reactive under certain conditions. The indole ring is also aromatic and has interesting reactivity due to the presence of the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar groups, and the overall charge distribution.

Future Directions

The study of novel compounds like this one is an important part of chemistry and medicinal chemistry. Future research could explore its synthesis, properties, and potential applications.